Cas no 1357147-40-0 ((2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine)

• Product Name: (2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine
• CAS No: 1357147-40-0
• MF: C₈H₁₂BrN₃OS
• MW: 278.169379234314
• MDL: MFCD21333210
• CID: 4592985
• Update Time: 2025-10-29

(2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromo-1,3,4-thiadiazol-2-yl)-cis-2,6-dimethylmorpholine
• Morpholine, 4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethyl-, (2R,6S)-rel-
• (2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine

• MDL： MFCD21333210
• Inchi： 1S/C8H12BrN3OS/c1-5-3-12(4-6(2)13-5)8-11-10-7(9)14-8/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： YVYAMLQGTQKWOA-OLQVQODUSA-N
• SMILES： N1(C2=NN=C(Br)S2)C[C@H](C)O[C@H](C)C1

Additional information on (2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine

Introduction to (2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine

Morpholine derivatives have long been recognized for their versatile applications in pharmaceutical chemistry and material science. Among these, (2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine stands out as a compound with significant potential in drug development. This compound, identified by the CAS number 1357147-40-0, combines the structural features of a thiadiazole ring with a morpholine backbone, creating a unique chemical entity with promising biological properties.

The synthesis of (2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine involves a multi-step process that begins with the preparation of the thiadiazole moiety. The thiadiazole ring is known for its stability and ability to participate in various chemical reactions. In this case, the 5-bromo substitution introduces additional reactivity and functionality to the molecule. The morpholine ring serves as a flexible and biocompatible framework that enhances the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in antibacterial and antifungal applications. The bromine atom at position 5 of the thiadiazole ring contributes to its antimicrobial activity by disrupting bacterial cell membranes and inhibiting fungal growth. Additionally, the stereochemistry of the compound—specifically the (2R,6S) configuration—plays a critical role in determining its bioavailability and target specificity.

In terms of structural analysis, (2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine exhibits a rigid yet adaptable structure due to the morpholine ring's inherent flexibility. This balance between rigidity and flexibility is essential for molecular recognition and binding to biological targets. Computational studies have shown that the compound can interact with key residues in protein binding sites through hydrogen bonding and hydrophobic interactions.

The thiadiazole moiety is also known for its ability to act as a scaffold for further functionalization. This makes (2R,6S)-4-(5-bromo-1,3,4-thiadiazol-2-yl)-2,6-dimethylmorpholine an ideal candidate for combinatorial chemistry approaches. By modifying substituents on the thiadiazole ring or the morpholine backbone, researchers can explore a wide range of biological activities and optimize the compound's therapeutic potential.

Furthermore, recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound. Traditional methods often involved hazardous reagents and conditions; however, modern techniques now utilize catalytic systems and biodegradable solvents to reduce environmental impact while maintaining high yields.

In conclusion, (2R,6S)-4-(5-bromo-1